Cas no 2137420-68-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137420-68-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5277342
• PubChem ID: 165447981
• Update Time: 2025-06-18

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1-[(1'R,5'S)-2-(2-methylpropyl)-6'-oxaspiro[azetidine-3,3'-bicyclo[3.1.0]hexane]-1-yl]ethan-1-one
• 2137420-68-7
• EN300-695845
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H21NO2/c1-8(2)4-12-13(7-14(12)9(3)15)5-10-11(6-13)16-10/h8,10-12H,4-7H2,1-3H3/t10-,11+,12?,13?
• InChI Key： UKTFFGWCGYNLTQ-MPEURRAXSA-N
• SMILES： O1[C@H]2CC3(CN(C(C)=O)C3CC(C)C)C[C@@H]12

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 358.0±42.0 °C(Predicted)
• pka: 0.10±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2137420-68-7 and Its Potential Applications in Medicinal Chemistry

The compound with the CAS Number 2137420-68-7 is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, currently known as INDEX NAME NOT YET ASSIGNED, is being extensively studied for its role in various biological processes and its potential as a lead molecule in drug discovery.

The chemical structure of CAS No. 2137420-68-7 is characterized by a complex arrangement of functional groups that confer it with specific physicochemical properties. These properties, such as solubility, stability, and reactivity, are crucial for its biological activity and pharmacokinetic behavior. Recent studies have shown that this compound exhibits promising activity against several disease targets, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, the discovery and development of new compounds with therapeutic potential is a continuous process. The compound CAS No. 2137420-68-7 has been identified through high-throughput screening (HTS) techniques and computational methods, which have become increasingly sophisticated in recent years. These methods allow researchers to screen large libraries of compounds and predict their biological activity with greater accuracy.

One of the key areas of research involving CAS No. 2137420-68-7 is its potential as an inhibitor of specific enzymes involved in disease pathways. Enzyme inhibitors play a crucial role in modulating biological processes and can be used to treat a wide range of conditions, from cancer to neurodegenerative diseases. Preliminary studies have shown that this compound effectively inhibits the activity of certain enzymes, suggesting its potential as a therapeutic agent.

The pharmacological profile of CAS No. 2137420-68-7 has been evaluated through various in vitro and in vivo assays. In vitro studies have demonstrated its ability to bind to specific protein targets with high affinity, while in vivo studies have shown promising results in animal models of disease. These findings indicate that the compound has good bioavailability and minimal toxicity, which are essential characteristics for a drug candidate.

Furthermore, the compound's structural flexibility allows for the optimization of its properties through chemical modifications. This process, known as structure-activity relationship (SAR) analysis, involves making small changes to the molecular structure to enhance its potency, selectivity, and pharmacokinetic properties. Researchers are actively engaged in SAR studies to identify the most effective derivatives of CAS No. 2137420-68-7.

The potential applications of CAS No. 2137420-68-7 extend beyond enzyme inhibition. It has also shown promise as an antioxidant and anti-inflammatory agent, which could be beneficial in treating conditions characterized by oxidative stress and inflammation. These properties make it a versatile candidate for further exploration in multiple therapeutic areas.

In conclusion, the compound with the CAS Number 2137420-68-7, currently known as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable target for drug discovery and development. Ongoing research aims to fully elucidate its mechanisms of action and optimize its properties for clinical use.